molecular formula C10H21N3 B7985381 [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine

[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine

Cat. No.: B7985381
M. Wt: 183.29 g/mol
InChI Key: FQHUDAMSPCCRRJ-SNVBAGLBSA-N
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Description

[®-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine is a complex organic compound that features a pyrrolidine ring, an aminoethyl group, and a cyclopropyl-methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [®-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrrolidine ring, followed by the introduction of the aminoethyl group and the cyclopropyl-methyl group. The reaction conditions often require the use of specific catalysts and reagents to ensure the desired stereochemistry and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

[®-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic conditions.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Alkyl halides or sulfonates in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

[®-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential role in biological systems and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [®-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

    Pyrrolidine derivatives: Compounds like pyrrolizines, pyrrolidine-2-one, and pyrrolidine-2,5-diones share structural similarities.

    Cyclopropyl amines: Compounds containing cyclopropyl groups and amine functionalities.

Uniqueness

[®-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine is unique due to its specific combination of functional groups and stereochemistry, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various fields.

Biological Activity

[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine, also known as a pyrrolidine derivative, has garnered attention in pharmacological research due to its potential therapeutic applications. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

  • Chemical Formula : C10H21N3
  • CAS Number : 137554-23-5
  • Molecular Structure : The compound features a pyrrolidine ring attached to a cyclopropyl group and an aminoethyl substituent, contributing to its unique biological properties.

The biological activity of this compound can be attributed to its interactions with various biological targets:

  • Cholinergic System Interaction :
    • This compound has shown potential as a dual inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes critical in the cholinergic system. Inhibition of these enzymes is significant in treating neurodegenerative diseases such as Alzheimer's disease .
  • G-Protein Coupled Receptors (GPCRs) :
    • It acts as a ligand for certain GPCRs, which are vital in mediating various physiological responses. These interactions can influence cell proliferation and apoptosis resistance, particularly in cancer cells .

1. Cancer Therapy

Recent studies have highlighted the compound's anticancer properties. For instance, it was found to induce apoptosis in FaDu hypopharyngeal tumor cells more effectively than traditional chemotherapeutics like bleomycin . The mechanism appears to involve enhanced binding affinity to tumor-specific receptors due to its three-dimensional structure.

2. Neurodegenerative Diseases

The compound's ability to inhibit AChE and BuChE suggests its application in treating Alzheimer's disease. Research indicates that derivatives of this compound can improve brain exposure and exhibit antioxidant properties, which are beneficial in mitigating oxidative stress associated with neurodegeneration .

Case Studies

StudyFindings
Liu et al. (2020)Demonstrated dual inhibition of AChE and BuChE by derivatives, leading to improved cognitive function in animal models .
Malawska & Gobec (2021)Reported that compounds with similar structures exhibited antiaggregatory effects on amyloid beta and tau proteins, critical in Alzheimer's pathology .
Recent Cancer ResearchShowed that the compound could significantly reduce tumor growth in xenograft models through apoptosis induction .

Properties

IUPAC Name

(3R)-1-(2-aminoethyl)-N-cyclopropyl-N-methylpyrrolidin-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H21N3/c1-12(9-2-3-9)10-4-6-13(8-10)7-5-11/h9-10H,2-8,11H2,1H3/t10-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FQHUDAMSPCCRRJ-SNVBAGLBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1CC1)C2CCN(C2)CCN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN([C@@H]1CCN(C1)CCN)C2CC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H21N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

183.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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